Cas no 2680533-10-0 ((2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride)

• Product Name: (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride
• CAS No: 2680533-10-0
• MF: C₄H₉BrClN
• MW: 186.477959394455
• CID: 5811103
• PubChem ID: 165941405
• Update Time: 2025-05-28

(2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680533-10-0
• (2-bromoprop-2-en-1-yl)(methyl)amine hydrochloride
• EN300-7581887
• (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride

• Inchi： 1S/C4H8BrN.ClH/c1-4(5)3-6-2;/h6H,1,3H2,2H3;1H
• InChI Key： ZLTKOHXIXUEERO-UHFFFAOYSA-N
• SMILES： BrC(=C)CNC.Cl

Computed Properties

• Exact Mass: 184.96069g/mol
• Monoisotopic Mass: 184.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride

Recent Advances in the Application of (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride (CAS: 2680533-10-0) in Chemical Biology and Pharmaceutical Research

The compound (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride (CAS: 2680533-10-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its reactive bromoalkene and amine functionalities, serves as a versatile building block in the synthesis of biologically active compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of covalent inhibitors and targeted therapeutics. The unique reactivity of this compound allows for selective modifications, making it a valuable tool in medicinal chemistry.

One of the key applications of (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride is its role in the synthesis of covalent inhibitors. Covalent inhibitors have gained prominence in drug discovery due to their ability to form irreversible bonds with target proteins, leading to prolonged pharmacological effects. Researchers have utilized this compound to develop inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The bromoalkene moiety facilitates the formation of covalent adducts with nucleophilic residues in the active sites of these enzymes, thereby enhancing inhibitor potency and selectivity.

In addition to its applications in covalent inhibitor design, (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride has been employed in the development of prodrugs and targeted drug delivery systems. Prodrugs are inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The reactive nature of this compound allows for the incorporation of cleavable linkers, enabling controlled drug release at the target site. Recent studies have demonstrated the efficacy of such prodrugs in improving the bioavailability and reducing the off-target effects of therapeutic agents.

Recent advancements in synthetic methodologies have further expanded the utility of (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride. Novel catalytic systems and reaction conditions have been developed to enhance the efficiency and selectivity of its incorporation into complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions have been employed to functionalize the bromoalkene moiety, enabling the synthesis of diverse derivatives with tailored biological activities. These synthetic innovations have paved the way for the exploration of new chemical space in drug discovery.

The pharmacological evaluation of compounds derived from (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride has revealed promising therapeutic potential. Preclinical studies have demonstrated their efficacy in modulating disease-relevant pathways, such as apoptosis and immune response. Furthermore, structure-activity relationship (SAR) studies have provided insights into the molecular determinants of biological activity, guiding the optimization of lead compounds. These findings underscore the importance of this compound as a scaffold in the design of novel therapeutics.

Despite its promising applications, challenges remain in the utilization of (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride. Issues such as stability, reactivity, and potential toxicity need to be addressed to ensure its safe and effective use in drug development. Ongoing research aims to overcome these limitations through the design of more stable derivatives and the development of advanced delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound in translational research.

In conclusion, (2-Bromoprop-2-en-1-yl)(methyl)amine hydrochloride (CAS: 2680533-10-0) represents a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity and versatility make it a key player in the development of covalent inhibitors, prodrugs, and targeted therapeutics. Continued exploration of its applications, coupled with advancements in synthetic and pharmacological methodologies, holds great promise for the discovery of innovative treatments for various diseases. Future research should focus on addressing the existing challenges and expanding the scope of its utility in drug discovery.